Cas no 49674-17-1 (3-Bromo-5-cyanobenzene-1-sulfonyl chloride)

3-Bromo-5-cyanobenzene-1-sulfonyl chloride structure
49674-17-1 structure
Product Name:3-Bromo-5-cyanobenzene-1-sulfonyl chloride
CAS No:49674-17-1
MF:C7H3BrClNO2S
MW:280.526218652725
CID:2619046
PubChem ID:53439621
Update Time:2025-04-21

3-Bromo-5-cyanobenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 3-bromo-5-cyanobenzene-1-sulfonyl chloride
    • 3-BROMO-5-CYANOBENZENESULFONYL CHLORIDE
    • AB60370
    • NE17953
    • 3-Bromo-5-cyanobenzene-1-sulfonylchloride
    • MFCD10697739
    • AT13487
    • BS-52472
    • SY141917
    • 49674-17-1
    • SCHEMBL25159868
    • CS-0181540
    • DTXSID90702041
    • EN300-104051
    • ZBA67417
    • 3-Bromo-5-cyanobenzene-1-sulfonyl chloride
    • Inchi: 1S/C7H3BrClNO2S/c8-6-1-5(4-10)2-7(3-6)13(9,11)12/h1-3H
    • InChI Key: RDXIVSGVEAXENI-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C#N)C=C(C=1)S(=O)(=O)Cl

Computed Properties

  • Exact Mass: 278.87564 g/mol
  • Monoisotopic Mass: 278.87564 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 66.3
  • Molecular Weight: 280.53

3-Bromo-5-cyanobenzene-1-sulfonyl chloride Pricemore >>

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